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Compound of Interest

Compound Name: Vinyl cyclohexanecarboxylate

CAS No.: 4840-76-0

Cat. No.: B3052926

Get Quote

Executive Summary
Poly(vinyl cyclohexanecarboxylate) (PVCHC) is a specialty vinyl ester polymer, structurally

recognized as the hydrogenated analog of poly(vinyl benzoate) (PVBz). While PVBz contains a

rigid aromatic phenyl ring, PVCHC features a cycloaliphatic cyclohexyl ring.

For researchers in drug delivery and materials science, PVCHC offers a unique balance of

hydrophobicity, optical transparency, and a moderate glass transition temperature (Tg) that is

sufficiently high for solid-state stability but low enough for processability.
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Key Property Value / Description

Tg (Onset) ~70–80°C (Experimental range)

Chemical Structure
Vinyl backbone with bulky cyclohexyl ester

pendant groups.

Primary Utility

Hydrophobic matrices, gas barrier coatings, and

model polymers for structure-property studies

(free volume).

Comparative Analysis: PVCHC vs. Alternatives
The Tg of a polymer is dictated by chain stiffness and free volume. PVCHC serves as an

excellent case study in how side-group saturation affects these parameters.

Comparison 1: PVCHC vs. Poly(vinyl benzoate) (PVBz)
PVBz Tg: ~75°C

PVCHC Tg: ~70–80°C

Mechanism: Hydrogenating the phenyl ring of PVBz to form PVCHC increases the volume of

the side group (cyclohexyl is bulkier than phenyl), which restricts chain rotation. However,

the cyclohexyl ring is also more flexible (capable of chair-boat conformational changes)

compared to the rigid, planar phenyl ring. These two factors—bulkiness (increasing Tg) and

internal flexibility (decreasing Tg)—often offset each other, resulting in a Tg for PVCHC that

is very similar to, or slightly higher than, its aromatic counterpart.

Comparison 2: PVCHC vs. Poly(vinyl acetate) (PVAc)[1]
PVAc Tg: ~30°C

PVCHC Tg: ~76°C

Mechanism: Replacing the small methyl group in PVAc with a massive cyclohexyl group

drastically increases the rotational barrier of the polymer backbone. This steric hindrance

reduces the free volume available for segmental motion, raising the Tg by over 40°C.
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Comparison 3: PVCHC vs. Poly(vinyl cyclohexane) (PVCH)
PVCH Tg: ~140°C

PVCHC Tg: ~76°C

Mechanism: Both polymers contain a vinyl backbone and a cyclohexyl side group. The

critical difference is the ester linkage (-O-CO-) in PVCHC. This linkage acts as a "spacer"

that decouples the bulky side group from the backbone, adding flexibility and significantly

lowering the Tg compared to PVCH, where the ring is directly attached to the backbone.

Experimental Protocol: Synthesis & Characterization
To validate the Tg of PVCHC in your own laboratory, follow this self-validating protocol. This

workflow ensures high purity and consistent molecular weight, which are critical for accurate Tg

determination.

A. Synthesis of PVCHC via Free Radical Polymerization
Reagents:

Monomer: Vinyl cyclohexanecarboxylate (VCHC) (Purify by vacuum distillation to remove

inhibitors).

Initiator: Azobisisobutyronitrile (AIBN) (Recrystallize from methanol).

Solvent: Benzene or Toluene (Dry, analytical grade).

Protocol:

Preparation: Dissolve VCHC (1.0 M) and AIBN (0.01 M) in benzene within a glass ampoule.

Degassing: Perform three freeze-pump-thaw cycles to remove dissolved oxygen (oxygen

inhibits radical polymerization). Seal the ampoule under vacuum.

Polymerization: Immerse the ampoule in a constant-temperature bath at 60°C for 12–24

hours.

Purification:
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Precipitate the viscous solution into a 10-fold excess of cold methanol.

Redissolve the white precipitate in benzene and reprecipitate into methanol (Repeat 2x).

Drying: Dry the polymer in a vacuum oven at 40°C for 48 hours to constant weight.

B. Differential Scanning Calorimetry (DSC) Measurement
Instrument: Standard DSC (e.g., TA Instruments Q-Series or Mettler Toledo).

Protocol:

Sample Prep: Encapsulate 5–10 mg of dried PVCHC in a standard aluminum pan.

Thermal History Removal (Cycle 1): Heat from 0°C to 120°C at 20°C/min. Hold for 5 minutes.

Rationale: This erases physical aging and solvent history.

Cooling: Cool to 0°C at 20°C/min.

Measurement (Cycle 2): Heat from 0°C to 150°C at 10°C/min.

Analysis: Determine Tg as the inflection point (midpoint) of the step transition in the heat flow

signal.

Visualization of Workflows
Figure 1: Structural & Thermal Relationship
This diagram illustrates the structural hierarchy and its impact on Glass Transition Temperature.
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Caption: Comparative Tg landscape showing how steric bulk and linker flexibility influence the

thermal properties of PVCHC relative to its analogs.

Figure 2: Synthesis & Validation Workflow
A step-by-step logic flow for generating reproducible PVCHC samples.
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Caption: Critical path for the synthesis and thermal characterization of PVCHC.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3052926/docs?utm_src=pdf-body-img#technical-comparison-guide-glass-transition-temperature-of-poly-vinyl-cyclohexanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Summary Data Table
Polymer

Side Group
Structure

Linkage Tg (°C)
Key
Characteristic

PVAc Methyl (-CH₃) Ester 30

Flexible, low Tg,

common

adhesive.

PVBz Phenyl (-C₆H₅) Ester 75
Rigid aromatic,

moderate Tg.

PVCHC
Cyclohexyl (-

C₆H₁₁)
Ester 76

Bulky aliphatic,

hydrophobic,

moderate Tg.

PVCH
Cyclohexyl (-

C₆H₁₁)
Direct (C-C) 140

Very stiff, high

Tg, difficult to

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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